Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH

• IUPAC Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxypropanoic acid
• InChI: InChI=1S/C32H35NO14/c1-16(34)41-15-26-27(44-17(2)35)28(45-18(3)36)29(46-19(4)37)31(47-26)42-14-25(30(38)39)33-32(40)43-13-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24-29,31H,13-15H2,1-4H3,(H,33,40)(H,38,39)/t25-,26+,27-,28-,29+,31+/m0/s1
• InChI Key: UGQPZVSWEMKXBN-VXRXWXGFSA-N
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC(=O)C)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC(=O)C)OC(=O)C)OC(=O)C
• Molecular Formula: C32H35NO14
• Molecular Weight: 657.6 g/mol

Description

Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH, also known as Fmoc-L-Ser-Gal-OH, is an organic compound that is used in a variety of scientific research applications. It is a derivative of the amino acid L-serine, and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Glycopeptide Synthesis

Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH plays a crucial role in glycopeptide synthesis. For instance, it has been used in the solid-phase peptide synthesis of glycosylated dipeptides and heptapeptides, demonstrating its significance in creating functionalized foldamers for biomedical research (Norgren, Norberg, & Arvidsson, 2007). Additionally, its utility is exemplified in the construction of human salivary mucin-derived O-linked glycopeptides (Satyanarayana, Gururaja, Naganagowda, Ramasubbu, & Levine, 2009).

Glycosyl Amino Acid Synthesis

The compound is crucial in the synthesis of glycosyl amino acids. For example, it has been used to create glycosyl amino acids with an activated C-terminus for solid-phase glycopeptide synthesis (Paulsen, Peters, Bielfeldt, Meldal, & Bock, 1995).

Solid-Phase O-Glycosylation

In another application, Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH has been effectively used in solid-phase O-glycosylation for the synthesis of glycopeptides, showcasing its efficiency in glycosylation processes (Ryan, Koh, Lohning, & Rudrawar, 2017).

Enkephalin Glycopeptide Analogs

It is also involved in the solid-phase synthesis of enkephalin glycopeptide analogues, indicating its potential in the study of opiate receptor binding and analgesia (Mitchell, Pratt, Hruby, & Polt, 2001).

Synthesis of Tuftsins

The compound has been employed in the synthesis of tuftsin derivatives, further demonstrating its versatility in glycopeptide synthesis (Filira, Biondi, Cavaggion, Scolaro, & Rocchi, 2009).

Antitumor Neoglycopeptide Vaccine

In the field of immunotherapy, Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH has been used in the synthesis of glycopeptide vaccines targeting tumor-associated antigens (Vichier‐Guerre, Lo‐Man, Huteau, Dériaud, Leclerc, & Bay, 2004).

Glycoconjugate Construction

Its utility extends to the preparation of synthetic glycoclusters as mimetics of multivalent carbohydrate ligands, used in various glycobiological applications (Katajisto, Karskela, Heinonen, & Lönnberg, 2002).